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Compound of Interest

Compound Name: 1,1-Dibromo-3-chloroacetone

Cat. No.: B11927860

For Researchers, Scientists, and Drug Development Professionals

Introduction

Halogenated acetones are a class of chemical compounds that have garnered significant
attention due to their presence as disinfection byproducts in drinking water and their use as
intermediates in chemical synthesis.[1] This technical guide provides a comprehensive
overview of the toxicological profile of mixed halogenated acetones, focusing on their acute
and chronic toxicity, genotoxicity, and carcinogenic potential. The document is intended to
serve as a resource for researchers, scientists, and drug development professionals involved in
the assessment of these compounds.

Acute and Subchronic Toxicity

The acute toxicity of halogenated acetones varies depending on the type and degree of
halogen substitution. The following tables summarize the available quantitative data for select

compounds.

Table 1: Acute Toxicity Data for Halogenated Acetones
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Compound Species Route LD50/LC50 Reference
Chloroacetone Rat Oral 100 mg/kg [2]
Mouse Oral 127 mg/kg [2]

Rabbit Dermal 141 mg/kg [2][3]

Guinea Pig Dermal 100 pL/kg [2]

Rat Inhalation 262 ppm/1H [2][4]

Rat Inhalation 1.9 mg/L/1H [3]

1,3-

Dichloroacetone Rat oral 20 mo/kg 1=11°]
Mouse Oral 18.9 mg/kg [5]

Rabbit Dermal 53 mg/kg [5]

Rat Inhalation 29 mg/m3/2H [5]

Mouse Inhalation 27 mg/m3/2H [5]

113 Rabbit Dermal 53 mg/kg

Trichloroacetone

Note: Data for a wider range of mixed halogenated acetones (e.g., brominated, fluorinated, and

mixed-halogenated) is limited in the public domain.

Carcinogenicity

Several chlorinated acetones have been evaluated for their carcinogenic potential in mouse
skin initiation-promotion studies.

Table 2: Carcinogenic Activity of Chlorinated Acetones
in SENCAR Mice (Topical Application)
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Application Tumor Incidence
Compound Dose (mglkg)
Schedule (%)
Monochloroacetone
50 6 doses over 2 weeks 8
(MCA)
1,1-Dichloroacetone
400, 600, 800 6 doses over 2 weeks 0,5,0
(1,1-DCA)
1,3-Dichloroacetone
50, 75, 100 6 doses over 2 weeks 48, 45, 32
(1,3-DCA)
37.5, 75, 150, 300 Single dose 47,47, 63, 20
1,1,1-Trichloroacetone
400, 600, 800 6 doses over 2 weeks 10,5, 0
(1,1,1-TCA)
1,1,3-Trichloroacetone
50 6 doses over 2 weeks 10

(1,1,3-TCA)

Data adapted from Robinson et al., 1989.[1][7]

Experimental Protocols

Mouse Skin Carcinogenicity Assay

A common protocol for assessing the carcinogenic potential of halogenated acetones involves

a two-stage initiation-promotion study in SENCAR mice.[1][8][9]
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Promotion Phase Observation & Analysis

Initiation Phase
Dosing Regimen
Topical Application of Single or Multiple Doses Topical Application of TPA Tumor Observation Calculate Percentage of
2 Weeks Post-nitiation (L0 1ig m 0.2 ml Acetone) 3times weekly for 20 weeks (for 24 weeks) Animalo wih Tumars

Halogenated Acetone (over 2 weeks)
(in 0.2 ml Ethanol)
Preparation
Liver S9 fraction
(for metabolic activation)
Exposure Analysis
Y
Halogenated Acetone w| Incubate bacteria with ».| Plate on minimal | Incubate plates ~ . .| Compare to controls to
(in appropriate solvent) test compound (+/- S9) glucose agar (37°C for 48h) > Count revertant colonies "] determine mutagenicity
A
S. typhimurium strains
(e.g., TA98, TAL00)
Analysis

Cell Harvest & Preparation

Cell Culture & Exposure
Expose cells to Treat with metaphase- Harvest and fix cells Prepare microscope slides Microscopic analysis of Score for chromosomal Statisical analysis
metaphase chromosomes aberrations

Mammalian Cells
(e.g.. CHO, human lymphocytes) Halogenated Acetone (+/- S9) arresting substance
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Bioactivation

Halogenated Acetone

Detoxification

Reactive Intermediates Glutathione (GSH)

Cellular Protein & DNA Adducts GSH Conjugate

Toxicity Excretion
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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